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Vinyl Benzoate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Vinyl benzoate, with the IUPAC name ethenyl benzoate and CAS number 769-78-8, is a
significant monomer in polymer science and a versatile reagent in organic synthesis.[1][2][3][4]
This technical guide provides an in-depth overview of its chemical and physical properties, a
detailed experimental protocol for its synthesis via palladium-catalyzed transesterification, and
a summary of its primary applications. The information is tailored for professionals in research
and development, offering the detailed data necessary for laboratory and industrial
applications.

Chemical Identity and Properties

Vinyl benzoate is the ester of benzoic acid and vinyl alcohol. Its chemical structure consists of
a benzene ring attached to a carboxyl group, which is in turn esterified with a vinyl group.

Nomenclature and Identifiers
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Identifier Value

CAS Number 769-78-8[2][3][4]

IUPAC Name ethenyl benzoate[1][4]

Synonyms Benzoic acid, ethenyl ester; Benzoic acid, vinyl

ester[1][3]

Molecular Formula

CoHsO2[1][2][3]

InChl Key

KOzZCZzVUFDCZGG-UHFFFAOYSA-N[1]

SMILES

C=COC(=0)C1=CC=CC=C1[1]

Physical and Chemical Properties

A compilation of key physical and chemical properties of vinyl benzoate is presented below.

These properties are crucial for its handling, storage, and application in various chemical

processes.
Property Value
Molecular Weight 148.16 g/mol [3][4]
Appearance Colorless liquid
Boiling Point 203 °C (760 mmHg); 95-96 °C (20 mmHg)
Melting Point -39 °C
Density 1.07 g/cms3 at 20 °C
Solubility Insoluble in water; Soluble in most organic
solvents
Refractive Index (n2°/D) 1.529

Synthesis of Vinyl Benzoate

The most common and environmentally friendly method for synthesizing vinyl benzoate is

through the transesterification of vinyl acetate with benzoic acid, catalyzed by a palladium on
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carbon (Pd/C) catalyst. This method avoids the use of more toxic mercury-based catalysts.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of vinyl benzoate via Pd/C-

catalyzed transesterification.
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Synthesis of Vinyl Benzoate Workflow

Detailed Experimental Protocol

This protocol details the synthesis of vinyl benzoate using a palladium on carbon (Pd/C)

catalyst.

Materials:

» Benzoic acid

» Vinyl acetate

» Palladium on carbon (5 wt% Pd)
e Anhydrous sodium sulfate

» Round-bottom flask

o Reflux condenser
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Magnetic stirrer and stir bar

Heating mantle

Filtration apparatus (e.g., Buchner funnel and filter paper)

Distillation apparatus

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a
reflux condenser, add benzoic acid, a molar excess of vinyl acetate (e.g., a 1:10 molar ratio
of benzoic acid to vinyl acetate), and the Pd/C catalyst (approximately 1-2 mol% relative to
benzoic acid).

Reaction: The reaction mixture is heated to reflux (approximately 72 °C, the boiling point of
vinyl acetate) with vigorous stirring. The progress of the reaction can be monitored by thin-
layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete
within 8-12 hours.

Catalyst Removal: After the reaction is complete, cool the mixture to room temperature. The
solid Pd/C catalyst is removed by filtration. The catalyst can be washed with a small amount
of fresh vinyl acetate or another suitable solvent to recover any adsorbed product. The
recovered catalyst can potentially be reused.

Removal of Excess Reactant and Byproduct: The filtrate, containing the product vinyl
benzoate, unreacted vinyl acetate, and the acetic acid byproduct, is transferred to a
distillation apparatus. Excess vinyl acetate and the acetic acid are removed by distillation.

Purification: The crude vinyl benzoate is then purified by vacuum distillation to yield the final
product. The purity of the collected fractions should be assessed by GC or NMR
spectroscopy.

Drying and Storage: The purified vinyl benzoate is dried over anhydrous sodium sulfate,
filtered, and stored in a cool, dark place, often with a polymerization inhibitor such as
hydroquinone or its monomethyl ether (MEHQ).
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Applications

Vinyl benzoate is a valuable monomer and chemical intermediate with applications primarily in
polymer chemistry.

o Polymer Synthesis: It can be polymerized to form polyvinyl benzoate, a polymer with good
thermal stability and optical properties. It is also used as a comonomer with other vinyl
monomers to modify the properties of the resulting copolymers.

o Coatings and Adhesives: Polymers and copolymers of vinyl benzoate are used in the
formulation of coatings and adhesives due to their excellent adhesion and film-forming
properties.

» Plasticizers: Vinyl benzoate can be used in some polymer formulations as a reactive
plasticizer.

» Organic Synthesis: The vinyl group in vinyl benzoate can participate in various organic
reactions, making it a useful building block for the synthesis of more complex molecules.

Safety and Handling

Vinyl benzoate is a combustible liquid and should be handled with appropriate safety
precautions. It is an irritant to the skin, eyes, and respiratory system. Always work in a well-
ventilated area and use personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat. Store away from heat, sparks, and open flames. For detailed safety information,
refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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